Cas no 851969-45-4 (5-(3-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(3-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851969-45-4
• MF: C₂₂H₂₁Cl₂N₅OS
• MW: 474.406040906906
• CID: 6089811
• PubChem ID: 4547825
• Update Time: 2025-10-28

5-(3-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-((3-chlorophenyl)(4-(3-chlorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(3-chlorophenyl)[4-(3-chlorophenyl)-1-piperazinyl]methyl]-2-methyl-
• 5-[(3-chlorophenyl)[4-(3-chlorophenyl)piperazin-1-yl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• F0631-0320
• 5-[(3-chlorophenyl)-[4-(3-chlorophenyl)piperazin-1-yl]methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• AKOS024589791
• 851969-45-4

• Inchi： 1S/C22H21Cl2N5OS/c1-14-25-22-29(26-14)21(30)20(31-22)19(15-4-2-5-16(23)12-15)28-10-8-27(9-11-28)18-7-3-6-17(24)13-18/h2-7,12-13,19,30H,8-11H2,1H3
• InChI Key： FGCYBEOLTKRYBW-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC(Cl)=C3)N3CCN(C4=CC=CC(Cl)=C4)CC3)=C(O)N12

Computed Properties

• Exact Mass: 473.0843869g/mol
• Monoisotopic Mass: 473.0843869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: -0.20±0.53(Predicted)

Additional information on 5-(3-chlorophenyl)4-(3-chlorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-(3-Chlorophenyl)-4-(3-Chlorophenyl)-Piperazin-1-Ylmethyl-2-Methyl-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-Ol: A Comprehensive Overview

The compound with CAS No 851969-45-4, known as 5-(3-chlorophenyl)-4-(3-chlorophenyl)-piperazin-1-yilmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a piperazine ring system substituted with two 3-chlorophenyl groups at positions 4 and 5. The piperazine moiety is further connected to a triazolo-thiazole ring system via a methylene group. The presence of the triazolo-thiazole ring introduces additional functional diversity, enhancing the compound's potential for binding to various biological targets. The hydroxyl group at position 6 of the thiazole ring adds to the molecule's reactivity and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and modular synthesis strategies to construct its complex architecture. These methods not only improve yield but also facilitate the introduction of various substituents for exploring structure-activity relationships (SAR). For instance, the substitution pattern on the piperazine ring has been shown to significantly influence the compound's pharmacokinetic properties.

Pharmacologically, this compound exhibits potent activity against several disease models. Preclinical studies have demonstrated its efficacy as an antitumor agent, particularly in inhibiting the proliferation of cancer cells through modulation of key signaling pathways. Additionally, it has shown promise as an anti-inflammatory agent, with studies indicating its ability to suppress pro-inflammatory cytokines in vitro and in vivo.

The bioavailability and metabolism of this compound have also been extensively studied. Research indicates that it undergoes hepatic metabolism via cytochrome P450 enzymes, with primary metabolites showing reduced activity compared to the parent compound. These findings are crucial for optimizing dosing regimens and minimizing adverse effects in clinical settings.

From a structural perspective, the compound's triazolo-thiazole core is reminiscent of certain natural products known for their bioactive properties. This similarity suggests that further exploration into its biosynthetic pathways could yield novel insights into drug design. Moreover, computational modeling studies have revealed that the molecule interacts favorably with several G-protein coupled receptors (GPCRs), underscoring its potential as a modulator in central nervous system disorders.

In terms of therapeutic applications, ongoing clinical trials are investigating its efficacy in treating solid tumors and autoimmune diseases. Early results are encouraging, with notable reductions in tumor size observed in preclinical models. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite its promising profile, challenges remain in fully harnessing its therapeutic potential. Issues such as drug resistance and off-target effects need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to clinical use.

In conclusion, 5-(3-chlorophenyl)-4-(3-chlorophenyl)-piperazin-1-yilmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol represents a significant advancement in medicinal chemistry. Its unique structure, coupled with emerging research findings, positions it as a potential breakthrough therapy across multiple therapeutic areas. Continued investment in research will undoubtedly unlock new possibilities for this intriguing molecule.